ethyl [(2-methyl-4-quinolinyl)thio]acetate

• IUPAC Name: ethyl 2-(2-methylquinolin-4-yl)sulfanylacetate
• InChI: InChI=1S/C14H15NO2S/c1-3-17-14(16)9-18-13-8-10(2)15-12-7-5-4-6-11(12)13/h4-8H,3,9H2,1-2H3
• InChI Key: CFFQZXRFKBNHCS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=CC(=NC2=CC=CC=C21)C
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

Ethyl [(2-methyl-4-quinolinyl)thio]acetate, also known as EMA, is a chemical compound that has been extensively studied for its various applications in scientific research. EMA is a thioester derivative of 2-methyl-4-quinolinecarboxylic acid and is widely used as a reagent in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of ethyl [(2-methyl-4-quinolinyl)thio]acetate is not fully understood. However, it is believed that ethyl [(2-methyl-4-quinolinyl)thio]acetate acts as a thiol-reactive agent and forms covalent adducts with thiols in proteins. This leads to the inhibition of protein function and can result in cell death.
Biochemical and Physiological Effects
ethyl [(2-methyl-4-quinolinyl)thio]acetate has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit the growth of Plasmodium falciparum, the parasite that causes malaria. ethyl [(2-methyl-4-quinolinyl)thio]acetate has also been shown to inhibit the activity of enzymes involved in the biosynthesis of cholesterol and fatty acids.

Advantages and Limitations for Lab Experiments

Ethyl [(2-methyl-4-quinolinyl)thio]acetate is a versatile reagent that can be used in a wide range of organic synthesis reactions. It is relatively easy to synthesize and provides a high yield of product. However, ethyl [(2-methyl-4-quinolinyl)thio]acetate is also highly reactive and can be toxic to cells at high concentrations. Therefore, it must be used with caution in lab experiments.

Future Directions

There are several future directions for the use of ethyl [(2-methyl-4-quinolinyl)thio]acetate in scientific research. One area of interest is the development of new anticancer agents based on the structure of ethyl [(2-methyl-4-quinolinyl)thio]acetate. Another area of interest is the use of ethyl [(2-methyl-4-quinolinyl)thio]acetate in the synthesis of new fluorescent dyes and probes for biological imaging. Additionally, the development of new methods for the selective modification of proteins using ethyl [(2-methyl-4-quinolinyl)thio]acetate is an area of active research.

Synthesis Methods

Ethyl [(2-methyl-4-quinolinyl)thio]acetate can be synthesized by the reaction of 2-methyl-4-quinolinecarboxylic acid with thioacetic acid in the presence of a dehydrating agent such as phosphorus pentoxide. The resulting product is then esterified with ethanol to obtain ethyl [(2-methyl-4-quinolinyl)thio]acetate. This synthesis method is relatively simple and provides a high yield of ethyl [(2-methyl-4-quinolinyl)thio]acetate.

Scientific Research Applications

Ethyl [(2-methyl-4-quinolinyl)thio]acetate has been widely used as a reagent in the synthesis of various organic compounds, including heterocyclic compounds, peptides, and amino acids. It is also used in the synthesis of fluorescent dyes and probes for biological imaging. ethyl [(2-methyl-4-quinolinyl)thio]acetate is an important intermediate in the synthesis of several drugs, including antimalarial and anticancer agents.